Cas no 839713-37-0 (Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenyl]-N'-(3-chlorophenyl)-)

• Product name: Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenyl]-N'-(3-chlorophenyl)-
• CAS No: 839713-37-0
• MF: C₁₈H₁₆N₄O₂ClBr
• MW: 435.70224
• CID: 1818449
• PubChem ID: 11453346

Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenyl]-N'-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[3-(4-bromo-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenyl]-N'-(3-chlorophenyl)-
• N-[3-(4-Bromo-1-methyl-1H-pyrazol-5-yl)-4-methoxyphenyl]-Na(2)-(3-chlorophenyl)urea
• US20230277505, Compound 20
• BDBM616185
• 1-[3-(4-Bromo-2-methyl-2H- pyrazol-3-yl)-4-methoxy-phenyl]-3- (3-chloro-phenyl)-urea
• 1-[3-(4-Bromo-2-methyl-2H-pyrazol-3-yl)-4-methoxy-phenyl]-3-(3Chloro-phenyl)-urea
• 839713-37-0
• SCHEMBL5052896
• DTXSID801134367
• BQDQNHMUANFRRQ-UHFFFAOYSA-N
• CHEMBL602874
• 1-[3-(4-Bromo-2-methyl-2H-pyrazol-3-yl)-4-methoxy-phenyl]-3-(3-Chloro-phenyl)-urea

• Inchi： InChI=1S/C18H16BrClN4O2/c1-24-17(15(19)10-21-24)14-9-13(6-7-16(14)26-2)23-18(25)22-12-5-3-4-11(20)8-12/h3-10H,1-2H3,(H2,22,23,25)
• InChI Key： BQDQNHMUANFRRQ-UHFFFAOYSA-N
• SMILES： CN1C(=C(C=N1)Br)C2=C(C=CC(=C2)NC(=O)NC3=CC(=CC=C3)Cl)OC

Computed Properties

• Exact Mass: 434.01452g/mol
• Monoisotopic Mass: 434.01452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų